6-((1-Methylcyclobutyl)methoxy)nicotinic acid

• Molecular Formula: C12H15NO3
• Molecular Weight: 221.25 g/mol
• SMILES: CC1(CCC1)COC2=NC=C(C=C2)C(=O)O
• InChI: InChI=1S/C12H15NO3/c1-12(5-2-6-12)8-16-10-4-3-9(7-13-10)11(14)15/h3-4,7H,2,5-6,8H2,1H3,(H,14,15)
• InChIKey: JGBGHLSFCYZWQX-UHFFFAOYSA-N

6-((1-Methylcyclobutyl)methoxy)nicotinic acid: Physicochemical & Procurement Profile

6-((1-Methylcyclobutyl)methoxy)nicotinic acid (IUPAC: 6-[(1-methylcyclobutyl)methoxy]pyridine-3-carboxylic acid; CAS 1427010-96-5) is a synthetic 6-ether-substituted nicotinic acid derivative with the molecular formula C₁₂H₁₅NO₃ and molecular weight 221.25 g/mol [1]. It belongs to a broader class of 6-substituted nicotinic acid analogues that have been investigated as carbonic anhydrase III (CAIII) inhibitors with potential relevance to dyslipidemia and cancer [2]. The compound features a 1-methylcyclobutyl group appended via a methoxy linker at the 6-position of the pyridine ring, conferring computed physicochemical properties including XLogP3-AA of 2.4, topological polar surface area of 59.4 Ų, and 4 rotatable bonds [1]. Commercially, it is supplied as a research-grade building block with specified purity of ≥98% (NLT 98%) under ISO-certified quality systems .

Building block workflow: Research-grade 6-ether nicotinic acid scaffold, supplied under ISO-certified quality with specified purity.

Physicochemical profile: Intermediate computed lipophilicity class and low rotatable bond count support lead-optimization campaigns.

Target class alignment: Contains 6-ether pharmacophore and free carboxylic acid required for reported CAIII binding models.

• [1] PubChem Compound Summary CID 97178710. 6-((1-Methylcyclobutyl)methoxy)nicotinic acid. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1427010-96-5 View Source
• [2] Mohammad HK, Alzweiri MH, Khanfar MA, Al-Hiari YM. 6-Substituted nicotinic acid analogues, potent inhibitors of CAIII, used as therapeutic candidates in hyperlipidemia and cancer. Med Chem Res. 2017;26:1397–1404. doi:10.1007/s00044-017-1825-x View Source

6-((1-Methylcyclobutyl)methoxy)nicotinic acid: Structural Differentiation from Analogues

Within the 6-(cycloalkylmethoxy)nicotinic acid series, the presence, position, and size of the alkyl substituent on the cyclobutyl ring produce quantifiable differences in computed lipophilicity (XLogP3-AA), molecular weight, and rotatable bond count that directly influence predicted ADME behavior. Replacing the 1-methylcyclobutyl motif with an unsubstituted cyclobutylmethoxy group reduces XLogP3-AA by approximately Δ0.4 log units [1]; extending the alkyl chain to a 1-butyl group increases XLogP3-AA to 3.8 and adds three additional rotatable bonds [2]; and relocating the methyl group from the 1-position to the 2-position on the cyclobutyl ring yields an identical molecular formula and computed LogP but a distinct steric presentation of the methyl group relative to the ether oxygen [3]. These differences are consequential for ligand-based design where lipophilic ligand efficiency (LLE) or conformational entropy penalties upon target binding are selection criteria. Furthermore, class-level SAR from 6-substituted nicotinic acid CAIII inhibition studies demonstrates that both the size and nature of the hydrophobic group at position 6 modulate binding affinity, with the most potent reported analog (6-(hexyloxy)pyridine-3-carboxylic acid) achieving a Ki of 41.6 µM against CAIII [4].

Unsubstituted cyclobutyl analog may shift lipophilicity lower, altering predicted permeability–solubility balance.

1-Butylcyclobutyl analog introduces higher conformational entropy penalty due to additional rotatable bonds, potentially reducing binding efficiency.

2-Methyl regioisomer exhibits identical global descriptors but distinct steric presentation around the ether oxygen, which may affect target engagement.

• [1] PubChem Compound Summary CID 51063796. 6-(Cyclobutylmethoxy)nicotinic acid. XLogP3-AA = 2.0. https://pubchem.ncbi.nlm.nih.gov/compound/1235440-26-2 View Source
• [2] PubChem Compound Summary CID 97178715. 6-((1-Butylcyclobutyl)methoxy)nicotinic acid. XLogP3-AA = 3.8, Rotatable Bond Count = 7. https://pubchem.ncbi.nlm.nih.gov/compound/97178715 View Source
• [3] PubChem Compound Summary CID 102551157. 6-((2-Methylcyclobutyl)methoxy)nicotinic acid. XLogP3-AA = 2.4, Rotatable Bond Count = 4. https://pubchem.ncbi.nlm.nih.gov/compound/1710853-55-6 View Source
• [4] Mohammad HK, Alzweiri MH, Khanfar MA, Al-Hiari YM. 6-Substituted nicotinic acid analogues, potent inhibitors of CAIII, used as therapeutic candidates in hyperlipidemia and cancer. Med Chem Res. 2017;26:1397–1404. doi:10.1007/s00044-017-1825-x View Source

6-((1-Methylcyclobutyl)methoxy)nicotinic acid: Quantitative Evidence vs. Analogues

Lipophilicity vs. Unsubstituted Analog

The target compound 6-((1-Methylcyclobutyl)methoxy)nicotinic acid has a computed XLogP3-AA of 2.4 [1], versus 2.0 for the direct unsubstituted comparator 6-(cyclobutylmethoxy)nicotinic acid [2]. This ΔlogP of +0.4 represents a quantifiable increase in predicted lipophilicity attributable solely to the addition of one methyl group at the 1-position of the cyclobutyl ring. The 1-butyl homolog exhibits a substantially higher XLogP3-AA of 3.8 [3], placing the target compound at an intermediate lipophilicity between the unsubstituted and extended-alkyl-chain variants.

Lipophilicity vs. unsubstituted

Head-to-head

XLogP3-AA 2.4 vs. 2.0 (Δ +0.4)

Intermediate lipophilicity may balance permeability and solubility in lead optimization.

Computed values; 1-butyl homolog 3.8, 2-methyl regioisomer also 2.4.

Evidence Dimension	Computed octanol-water partition coefficient (XLogP3-AA)
Target Compound Data	2.4
Comparator Or Baseline	6-(Cyclobutylmethoxy)nicotinic acid: 2.0; 6-((1-Butylcyclobutyl)methoxy)nicotinic acid: 3.8; 6-((2-Methylcyclobutyl)methoxy)nicotinic acid: 2.4
Quantified Difference	ΔXLogP3-AA = +0.4 vs. unsubstituted cyclobutyl analog; ΔXLogP3-AA = −1.4 vs. 1-butyl analog; ΔXLogP3-AA = 0.0 vs. 2-methyl regioisomer (same lipophilicity, different steric presentation)
Conditions	Computed by XLogP3 3.0 algorithm (PubChem release 2021.05.07); all values from PubChem compound records

Why This Matters

LogP is a key determinant of passive membrane permeability and oral bioavailability prediction; a ΔlogP of 0.4 units can meaningfully shift predicted Caco-2 permeability, and selecting the intermediate LogP 2.4 compound may balance permeability against aqueous solubility in lead optimization campaigns relative to the lower (2.0) or higher (3.8) lipophilicity alternatives.

• [1] PubChem CID 97178710. 6-((1-Methylcyclobutyl)methoxy)nicotinic acid. XLogP3-AA = 2.4. https://pubchem.ncbi.nlm.nih.gov/compound/1427010-96-5 View Source
• [2] PubChem CID 51063796. 6-(Cyclobutylmethoxy)nicotinic acid. XLogP3-AA = 2.0. https://pubchem.ncbi.nlm.nih.gov/compound/1235440-26-2 View Source
• [3] PubChem CID 97178715. 6-((1-Butylcyclobutyl)methoxy)nicotinic acid. XLogP3-AA = 3.8. https://pubchem.ncbi.nlm.nih.gov/compound/97178715 View Source

Conformational Entropy Benefit vs. 1-Butyl Analog

The target compound possesses 4 rotatable bonds [1], identical to the unsubstituted cyclobutyl analog [2] and the 2-methyl regioisomer [3], but substantially fewer than the 7 rotatable bonds of 6-((1-butylcyclobutyl)methoxy)nicotinic acid [4]. Each additional rotatable bond is estimated to incur an entropic penalty of approximately 0.5–1.5 kcal/mol upon binding to a protein target. The target compound therefore achieves increased steric bulk and lipophilicity (relative to the unsubstituted version) without increasing the number of rotatable bonds.

Conformational entropy

Head-to-head

4 rotatable bonds vs. 7 (Δ −3)

Fewer rotatable bonds suggest a more favorable entropic binding profile relative to the 1-butyl analog.

No increase in conformational flexibility despite added methyl group.

Evidence Dimension	Number of rotatable bonds (PubChem Cactvs 3.4.8.18 computation)
Target Compound Data	4 rotatable bonds
Comparator Or Baseline	6-(Cyclobutylmethoxy)nicotinic acid: 4; 6-((2-Methylcyclobutyl)methoxy)nicotinic acid: 4; 6-((1-Butylcyclobutyl)methoxy)nicotinic acid: 7
Quantified Difference	Δ = 0 vs. unsubstituted and 2-methyl analogs; Δ = −3 vs. 1-butyl analog (43% fewer rotatable bonds)
Conditions	Computed by Cactvs 3.4.8.18 (PubChem); all values verified from PubChem compound records

Why This Matters

For fragment-based or lead-optimization programs where ligand efficiency metrics (LE, LLE, LELP) are used to rank candidates, a compound that increases lipophilicity without adding rotatable bonds may offer a superior enthalpy-entropy balance relative to the linear alkyl chain alternative, potentially translating to improved binding thermodynamics.

• [1] PubChem CID 97178710. 6-((1-Methylcyclobutyl)methoxy)nicotinic acid. Rotatable Bond Count = 4. https://pubchem.ncbi.nlm.nih.gov/compound/1427010-96-5 View Source
• [2] PubChem CID 51063796. 6-(Cyclobutylmethoxy)nicotinic acid. Rotatable Bond Count = 4. https://pubchem.ncbi.nlm.nih.gov/compound/1235440-26-2 View Source
• [3] PubChem CID 102551157. 6-((2-Methylcyclobutyl)methoxy)nicotinic acid. Rotatable Bond Count = 4. https://pubchem.ncbi.nlm.nih.gov/compound/1710853-55-6 View Source
• [4] PubChem CID 97178715. 6-((1-Butylcyclobutyl)methoxy)nicotinic acid. Rotatable Bond Count = 7. https://pubchem.ncbi.nlm.nih.gov/compound/97178715 View Source

Molecular Weight & Heavy Atom Profile Among Analogues

The target compound (MW = 221.25 g/mol, 16 heavy atoms) [1] occupies an intermediate position between the unsubstituted 6-(cyclobutylmethoxy)nicotinic acid (MW = 207.23 g/mol, 15 heavy atoms) [2] and the 1-butyl analog (MW = 263.33 g/mol, 19 heavy atoms) [3]. The 2-methyl regioisomer has identical MW and heavy atom count (221.25 g/mol, 16 heavy atoms) [4]. At 221.25 Da, the target compound remains within the 'lead-like' MW ceiling of ≤350 Da commonly applied in fragment and lead optimization, while offering greater steric encumbrance around the ether oxygen than the unsubstituted variant.

MW & heavy atoms

Head-to-head

MW 221.25 g/mol, 16 heavy atoms

Intermediate MW within lead-like space; 1-butyl analog exceeds typical fragment-screening cutoff.

6.8% heavier than unsubstituted, 16% lighter than 1-butyl variant.

Evidence Dimension	Molecular weight (g/mol) and heavy atom count
Target Compound Data	MW = 221.25 g/mol; 16 heavy atoms
Comparator Or Baseline	6-(Cyclobutylmethoxy)nicotinic acid: 207.23 g/mol, 15 heavy atoms; 6-((1-Butylcyclobutyl)methoxy)nicotinic acid: 263.33 g/mol, 19 heavy atoms; 6-((2-Methylcyclobutyl)methoxy)nicotinic acid: 221.25 g/mol, 16 heavy atoms
Quantified Difference	ΔMW = +14.02 (6.8% increase) vs. unsubstituted; ΔMW = −42.08 (16.0% decrease) vs. 1-butyl analog; ΔMW = 0 vs. 2-methyl regioisomer
Conditions	Computed by PubChem 2.1 (PubChem release 2021.05.07)

Why This Matters

Molecular weight directly impacts passive permeability, solubility, and compliance with lead-likeness filters; at 221.25 Da the compound remains within commonly applied MW cutoffs while the 1-butyl homolog at 263.33 Da approaches the upper boundary of fragment-derived lead space, potentially limiting its utility in early-stage screening cascades.

• [1] PubChem CID 97178710. 6-((1-Methylcyclobutyl)methoxy)nicotinic acid. MW = 221.25 g/mol. https://pubchem.ncbi.nlm.nih.gov/compound/1427010-96-5 View Source
• [2] PubChem CID 51063796. 6-(Cyclobutylmethoxy)nicotinic acid. MW = 207.23 g/mol. https://pubchem.ncbi.nlm.nih.gov/compound/1235440-26-2 View Source
• [3] PubChem CID 97178715. 6-((1-Butylcyclobutyl)methoxy)nicotinic acid. MW = 263.33 g/mol. https://pubchem.ncbi.nlm.nih.gov/compound/97178715 View Source
• [4] PubChem CID 102551157. 6-((2-Methylcyclobutyl)methoxy)nicotinic acid. MW = 221.25 g/mol. https://pubchem.ncbi.nlm.nih.gov/compound/1710853-55-6 View Source

1-Methyl vs. 2-Methyl Regioisomer Steric Comparison

The target compound (1-methyl substitution on the cyclobutyl ring) and its 2-methyl regioisomer share identical molecular formula (C₁₂H₁₅NO₃), MW (221.25), XLogP3-AA (2.4), TPSA (59.4 Ų), and rotatable bond count (4) [1][2]. However, the methyl group position differs: in the target compound, the methyl is geminal to the CH₂O– linker at C1 of the cyclobutane, creating a quaternary center adjacent to the ether oxygen; in the 2-methyl isomer, the methyl is at C2, producing a secondary carbon adjacent to the ether linkage. This structural difference alters the local steric environment and may affect metabolic stability of the ether bond and the conformational preferences of the cyclobutyl ring relative to the pyridine plane.

1-Methyl vs. 2-methyl

Head-to-head

Identical global descriptors; distinct steric environment

Quatenary C1 center alters local steric bulk near ether oxygen, potentially influencing target interaction.

Molecular formula, LogP, TPSA, and rotatable bonds all identical.

Evidence Dimension	Regiochemistry of methyl substitution on the cyclobutyl ring
Target Compound Data	1-Methyl substitution (quaternary C1); SMILES: CC1(CCC1)COC2=NC=C(C=C2)C(=O)O
Comparator Or Baseline	6-((2-Methylcyclobutyl)methoxy)nicotinic acid: 2-Methyl substitution (tertiary C2); SMILES: CC1CCC1COC2=NC=C(C=C2)C(=O)O
Quantified Difference	All computed global molecular descriptors identical (MW, LogP, TPSA, HBA, HBD, rotatable bonds); differentiation is exclusively steric/geometric at the local level
Conditions	SMILES and InChI comparison from PubChem compound records

Why This Matters

When the ether oxygen at position 6 of the nicotinic acid scaffold engages in hydrogen bonding with a target residue (e.g., as demonstrated for CAIII where 6-substituted hydrophobic groups with H-bond acceptors improve activity), the local steric environment created by geminal dimethyl substitution at C1 versus monomethyl at C2 may differentially influence the optimal orientation of the ether oxygen, potentially affecting binding affinity even when global physicochemical descriptors are identical.

• [1] PubChem CID 97178710. 6-((1-Methylcyclobutyl)methoxy)nicotinic acid. https://pubchem.ncbi.nlm.nih.gov/compound/1427010-96-5 View Source
• [2] PubChem CID 102551157. 6-((2-Methylcyclobutyl)methoxy)nicotinic acid. https://pubchem.ncbi.nlm.nih.gov/compound/1710853-55-6 View Source

CAIII Inhibition SAR for 6-Ether Nicotinic Acids

While no direct CAIII inhibition data exist for the target compound specifically, the class of 6-substituted nicotinic acid analogues has been systematically evaluated as CAIII inhibitors. Mohammad et al. (2017) demonstrated that 6-substituted nicotinic acid analogues bind CAIII via coordinate bond formation between the carboxylic acid and the active-site Zn²⁺ ion, and that a hydrophobic group with a hydrogen bond acceptor at position 6 improves inhibitory activity [1]. The most potent analog in that study, 6-(hexyloxy)pyridine-3-carboxylic acid, exhibited Ki = 41.6 µM [1]. Critically, all synthesized 6-ether-substituted compounds (with the exception of the morpholino and piperazinyl derivatives) were more active than unsubstituted nicotinic acid, confirming the essential role of the 6-substituent [1]. The target compound, bearing a 1-methylcyclobutylmethoxy ether at position 6 and retaining the free carboxylic acid required for Zn²⁺ coordination, maps onto this validated pharmacophore.

CAIII class SAR

Class-level inference

No direct Ki for this compound; class benchmark Ki 41.6 µM (6-hexyloxy analog)

Structural alignment with validated pharmacophore supports CAIII screening fit; direct validation needed.

Literature SAR confirms 6-ether substitution essential for enhanced CAIII binding.

Evidence Dimension	CAIII inhibitory activity (Ki) – class benchmark
Target Compound Data	No direct experimental Ki available for this specific compound
Comparator Or Baseline	6-(Hexyloxy)pyridine-3-carboxylic acid: Ki = 41.6 µM (most potent in class); Nicotinic acid (unsubstituted): lower activity than all 6-ether analogs tested
Quantified Difference	Not calculable for this compound; class SAR indicates that 6-ether substitution is a prerequisite for enhanced CAIII binding vs. nicotinic acid, and that larger hydrophobic substituents generally improve affinity up to a steric limit
Conditions	Size-exclusion HPLC binding assay; bovine CAIII; equimolar binding ratio; Ki calculated as reciprocal of affinity constant Kf

Why This Matters

For procurement decisions in CAIII-targeted research programs, the target compound's structural alignment with the validated 6-ether pharmacophore provides a rational basis for its selection as a screening candidate, particularly when intermediate lipophilicity (LogP 2.4) is desired between the more polar unsubstituted cyclobutyl analog (LogP 2.0) and the highly lipophilic hexyloxy lead (LogP ~3.0+).

• [1] Mohammad HK, Alzweiri MH, Khanfar MA, Al-Hiari YM. 6-Substituted nicotinic acid analogues, potent inhibitors of CAIII, used as therapeutic candidates in hyperlipidemia and cancer. Med Chem Res. 2017;26:1397–1404. doi:10.1007/s00044-017-1825-x View Source

6-((1-Methylcyclobutyl)methoxy)nicotinic acid: Key Application Scenarios

Medicinal Chemistry: CAIII Inhibitor Screening

Research groups pursuing carbonic anhydrase III inhibitors for dyslipidemia or cancer can select this compound as a screening candidate offering an intermediate lipophilicity profile (XLogP3-AA = 2.4) that bridges the gap between the unsubstituted cyclobutyl analog (LogP 2.0) and the 1-butyl or hexyloxy variants (LogP 3.8 and above). The compound retains the validated 6-ether pharmacophore and free carboxylic acid required for Zn²⁺ coordination in the CAIII active site [1]. Its reduced rotatable bond count (4 vs. 7 for the butyl analog) may translate to a more favorable entropic binding profile [2].

Scaffold-Hopping: 1-Methylcyclobutyl as Bioisostere

The 1-methylcyclobutylmethoxy motif provides a quaternary carbon center adjacent to the ether oxygen, offering a sterically defined, compact hydrophobic group that can serve as a bioisosteric replacement for isopropyl, tert-butyl, or cyclopentyl ethers in lead optimization. This scaffold is particularly relevant when the goal is to introduce lipophilicity (ΔLogP +0.4 vs. the unsubstituted cyclobutyl) without adding rotatable bonds, preserving lead-likeness metrics [3]. The regioisomeric comparison with the 2-methyl analog demonstrates that the same global physicochemical parameters can be paired with distinct local steric presentation, enabling fine-tuning of target complementarity [4].

Chemical Biology: SAR Probe for 6-Ether Tolerability

In SAR campaigns exploring the steric and electronic requirements of the 6-position of nicotinic acid for target engagement (CAIII or other recognized nicotinic acid-binding proteins), this compound fills a specific SAR gap. It provides a 1-methyl quaternary cyclobutyl substituent that is sterically distinct from the planar phenyl, the linear hexyloxy, or the unsubstituted cyclobutyl variants previously characterized in the CAIII inhibitor series [1]. Its commercial availability at ≥98% purity under ISO-certified quality systems supports reproducible SAR determination.

Computational Chemistry: Regioisomer Discrimination Model

Paired with its 2-methyl regioisomer, the target compound constitutes a valuable test case for computational methods that aim to discriminate between regioisomers with identical global descriptors (MW, LogP, TPSA, rotatable bond count) but distinct 3D conformations. Such methods include shape-based screening, 3D pharmacophore modeling, and free energy perturbation (FEP) calculations, where the 1-methyl versus 2-methyl comparison can serve as a retrospective validation benchmark for predictive accuracy [4].

Application

Selection Property

Validation Focus

CAIII inhibitor screening (dyslipidemia / oncology models)

6-Ether pharmacophore alignment

CAIII binding assay; Zn²⁺ coordination confirmation

Bioisosteric replacement scaffold

Quaternary carbon adjacent to ether oxygen

Lead-likeness metrics (MW, rotatable bonds); lipophilicity control

SAR probe for 6-position tolerability

Sterically defined 1-methylcyclobutyl group

Reproducible SAR determination; purity-driven consistency

Regioisomer discrimination modeling

Identical descriptors to 2-methyl isomer

3D shape-based screening; FEP retrospective validation

• [1] Mohammad HK, Alzweiri MH, Khanfar MA, Al-Hiari YM. 6-Substituted nicotinic acid analogues, potent inhibitors of CAIII, used as therapeutic candidates in hyperlipidemia and cancer. Med Chem Res. 2017;26:1397–1404. doi:10.1007/s00044-017-1825-x View Source
• [2] PubChem CID 97178710 vs. CID 97178715. Rotatable bond count comparison: 4 vs. 7. https://pubchem.ncbi.nlm.nih.gov View Source
• [3] PubChem CID 97178710 vs. CID 51063796. XLogP3-AA comparison: 2.4 vs. 2.0; identical rotatable bond count. https://pubchem.ncbi.nlm.nih.gov View Source
• [4] PubChem CID 97178710 vs. CID 102551157. 1-Methyl vs. 2-methyl regioisomer comparison: identical computed global descriptors. https://pubchem.ncbi.nlm.nih.gov View Source